Cas no 61172-70-1 (Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester)

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester structure
61172-70-1 structure
Product Name:Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester
CAS No:61172-70-1
MF:C10H17NO6
MW:247.24508357048
CID:502309
PubChem ID:57647350
Update Time:2025-04-19

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester
    • Dimethyl (Boc-Amino)Malonate
    • dimethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]propanedioate
    • dimethyl N-Boc-aminomalonate
    • t-butoxycarbonylamino-malonic acid dimethyl ester
    • DTXSID40399768
    • DB-014146
    • Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,3-dimethyl ester
    • CS-0454155
    • Dimethyl (Boc-amino)malonate, >=95% (HPLC)
    • 1,3-dimethyl 2-{[(tert-butoxy)carbonyl]amino}propanedioate
    • 61172-70-1
    • Dimethyl 2-((tert-butoxycarbonyl)amino)malonate
    • dimethyl 2-(tert-butoxycarbonylamino)malonate
    • UIQVFHUDWIETEY-UHFFFAOYSA-N
    • SCHEMBL1731213
    • MDL： MFCD00800272
    • Inchi： 1S/C10H17NO6/c1-10(2,3)17-9(14)11-6(7(12)15-4)8(13)16-5/h6H,1-5H3,(H,11,14)
    • InChI Key： UIQVFHUDWIETEY-UHFFFAOYSA-N
    • SMILES： O(C(NC(C(=O)OC)C(=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 247.10600
  • Monoisotopic Mass: 247.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 90.9Ų

Experimental Properties

  • Density: 1.148 g/mL at 20 °C(lit.)
  • Flash Point: Fahrenheit: 257 ° f
    Celsius: 125 ° c
  • Refractive Index: n20/D 1.444
  • PSA: 90.93000
  • LogP: 0.61660

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S23; S24/25
  • Storage Condition：2-8°C

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Pricemore >>

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Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Related Literature

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